Cas no 1342345-59-8 (2-(3-Amino-4-chloropyrazol-1-yl)acetamide)

• Product Name: 2-(3-Amino-4-chloropyrazol-1-yl)acetamide
• CAS No: 1342345-59-8
• MF: C₅H₇ClN₄O
• MW: 174.588279008865
• CID: 5296145
• Update Time: 2025-06-10

2-(3-Amino-4-chloropyrazol-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-amino-4-chloro-1H-pyrazol-1-yl)acetamide
• 2-(3-Amino-4-chloropyrazol-1-yl)acetamide

• Inchi： 1S/C5H7ClN4O/c6-3-1-10(2-4(7)11)9-5(3)8/h1H,2H2,(H2,7,11)(H2,8,9)
• InChI Key： NJGRXWBDKVNRBD-UHFFFAOYSA-N
• SMILES： ClC1C(N)=NN(C=1)CC(N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• XLogP3: -0.4
• Topological Polar Surface Area: 86.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 2-(3-Amino-4-chloropyrazol-1-yl)acetamide

2-(3-Amino-4-chloropyrazol-1-yl)acetamide: An Overview of CAS No. 1342345-59-8

2-(3-Amino-4-chloropyrazol-1-yl)acetamide (CAS No. 1342345-59-8) is a compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound is characterized by its unique molecular structure, which includes an amino group, a chloro substituent, and a pyrazole ring. These structural features contribute to its diverse biological activities and make it a valuable candidate for further research and development.

The chemical formula of 2-(3-Amino-4-chloropyrazol-1-yl)acetamide is C₇H₈ClN₃O, and its molecular weight is approximately 189.61 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its physical and chemical properties have been extensively studied, providing a solid foundation for its use in various applications.

In the realm of medicinal chemistry, 2-(3-Amino-4-chloropyrazol-1-yl)acetamide has shown promising results in several areas. One of the most notable applications is its potential as an anti-inflammatory agent. Recent studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 2-(3-Amino-4-chloropyrazol-1-yl)acetamide could be a valuable therapeutic option for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-(3-Amino-4-chloropyrazol-1-yl)acetamide has also been investigated for its potential as an antiviral agent. Research has shown that this compound can inhibit the replication of certain viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The mechanism of action appears to involve the disruption of viral protein synthesis, making it a promising candidate for further development in antiviral therapy.

In addition to its biological activities, the synthetic route for 2-(3-Amino-4-chloropyrazol-1-yl)acetamide has been well-documented in the literature. The compound can be synthesized through a multi-step process involving the reaction of 3-amino-4-chloropyrazole with acetyl chloride or acetic anhydride, followed by hydrolysis to form the final product. This synthetic pathway is efficient and scalable, making it suitable for large-scale production in industrial settings.

The safety profile of 2-(3-Amino-4-chloropyrazol-1-yl)acetamide has also been evaluated in various preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new chemical entity, further safety studies are necessary to ensure its safe use in humans.

In conclusion, 2-(3-Amino-4-chloropyrazol-1-yl)acetamide (CAS No. 1342345-59-8) is a versatile compound with a wide range of potential applications in the pharmaceutical and chemical industries. Its unique molecular structure and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in the treatment of various diseases and conditions.